Cas no 23787-90-8 (Isolongifolone)

• Product Name: Isolongifolone
• CAS No: 23787-90-8
• MF: C₁₅H₂₄O
• MW: 220.35
• MDL: MFCD26940170
• CID: 52387
• Update Time: 2025-05-20

Isolongifolone Chemical and Physical Properties

Names and Identifiers

• Isolongifolone
• 1,3,4,6,7,8a-Hexahydro-1,1,5,5-tetramethyl-2H-2,4a-methanonaphthalen-8(5H)-one
• (-)-(1S,4S,7S)-4,7,11,11-tetramethyl-tricyclo[5.4.0.0(1,3)] undecan-5-one
• 1,1,5,5-tetramethyl-hexahydro-2,4a-methano-naphthalen-8-one
• 1,1,5,5-tetramethyl-hexahydro-2,4a-methano-naphthalene-8-one
• 1,1,5,5-tetramethylhexahydro-2H-2,4a-methano-naphthalene-8-one
• 2,2,7,7-tetramethyltr
• cis-Isolongifolanone
• ISOLONGIFOLANON
• Isolongifolanone (isolongifolene ketone)
• Isolongifolanone,trans-(piconia)
• PICOMATE
• PICONIA
• trans-Isolongifolanone
• VALANONEB

• MDL： MFCD26940170
• Inchi： 1S/C15H24O/c1-13(2)7-6-11(16)12-14(3,4)10-5-8-15(12,13)9-10/h10,12H,5-9H2,1-4H3
• InChI Key： VCOCESNMLNDPLX-UHFFFAOYSA-N
• SMILES： O=C1CCC(C)(C)C23CCC(C(C)(C)C12)C3

Computed Properties

• Exact Mass: 220.18300
• Monoisotopic Mass: 220.183
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 4
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• Color/Form: Colorless to light green liquid
• Density: 1
• Boiling Point: 286.8 °C at 760 mmHg
• Flash Point: 119.7 °C
• Refractive Index: 1.509
• PSA: 17.07000
• LogP: 3.81800
• Solubility: Soluble in ethanol.

Additional information on Isolongifolone

Isolongifolone (CAS No. 23787-90-8): A Comprehensive Overview of Its Chemistry, Biology, and Emerging Applications

The compound Isolongifolone (CAS No. 23787-90-8) is a naturally occurring stilbenoid derivative that has garnered significant attention in the field of chemobiology due to its unique structural and pharmacological properties. As a member of the stilbenoid family, Isolongifolone shares structural similarities with well-known compounds such as resveratrol, but possesses distinct chemical and biological characteristics that make it a promising candidate for various therapeutic applications.

Chemically, Isolongifolone is characterized by a biphenyl structure with a hydroxyl group at the 3-position and an ethoxy group at the 4-position of one of the phenyl rings. This unique arrangement contributes to its ability to interact with multiple biological targets, including estrogen receptors and polyphenol-oxidase enzymes. The molecular formula of Isolongifolone is C₁₅H₁₄O₃, and its molecular weight is approximately 250.28 g/mol. The compound exhibits moderate solubility in organic solvents such as methanol and ethanol but has limited solubility in water, which influences its formulation and delivery in pharmaceutical applications.

The biological significance of Isolongifolone stems from its ability to modulate various signaling pathways involved in inflammation, oxidative stress, and hormone regulation. Recent studies have highlighted its potential as an anti-inflammatory agent, particularly in conditions involving chronic inflammation such as arthritis and inflammatory bowel disease. The compound's interaction with estrogen receptors (ERα and ERβ) has also been extensively studied, suggesting its utility in managing hormonal imbalances and related disorders.

In terms of pharmacological activity, Isolongifolone has demonstrated notable effects on cellular processes such as proliferation, apoptosis, and autophagy. Research indicates that it can inhibit the activity of certain kinases and transcription factors, thereby modulating the expression of genes involved in cancer progression. Preclinical studies have shown promising results in reducing tumor growth and metastasis in models of breast and prostate cancer, although further research is needed to fully elucidate its mechanisms of action.

The structural features of Isolongifolone, particularly the presence of hydroxyl and ethoxy groups, contribute to its ability to act as a potent antioxidant. By scavenging reactive oxygen species (ROS) and inhibiting oxidative enzymes, it helps protect cells from oxidative damage associated with aging and various diseases. This antioxidant property makes it a candidate for applications in anti-aging therapies and neuroprotective agents.

Emerging research also suggests that Isolongifolone may have beneficial effects on metabolic health. Studies have indicated its potential role in improving insulin sensitivity and reducing glucose intolerance in animal models. These findings are particularly relevant given the increasing prevalence of metabolic disorders such as type 2 diabetes worldwide. The compound's ability to modulate lipid metabolism further enhances its potential as a therapeutic agent for cardiovascular diseases.

The extraction and synthesis of Isolongifolone remain challenging due to its limited natural abundance in plant sources. However, advances in biotechnological methods have enabled more efficient production processes. Fermentation techniques using engineered microorganisms have shown promise in scaling up the synthesis of this compound while maintaining its structural integrity. Additionally, synthetic chemistry approaches have been developed to produce analogs with enhanced bioavailability and pharmacological activity.

The future prospects for Isolongifolone are promising, with ongoing research exploring new therapeutic applications. Clinical trials are underway to evaluate its efficacy in treating inflammatory diseases, cancer, and metabolic disorders. The development of novel formulations that enhance its bioavailability will be crucial for translating preclinical findings into clinical success. Collaborative efforts between chemists, biologists, and clinicians will be essential to fully harness the potential of this compound.

In conclusion, is a versatile stilbenoid derivative with significant therapeutic potential across multiple disease areas. Its unique chemical structure enables interactions with various biological targets, making it a valuable candidate for drug development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in modern medicine.